Cas no 361168-54-9 (3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 361168-54-9
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 5960613
• PubChem ID: 4079149
• Update Time: 2025-07-14

3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• Benzamide, N-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxy-
• AKOS024576277
• F0396-0066
• Oprea1_478452
• 3,4,5-trimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• SR-01000442644
• 3,4,5-trimethoxy-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 3,4,5-trimethoxy-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• SR-01000442644-1
• 361168-54-9
• EU-0005923

• Inchi： 1S/C22H23N3O5S/c1-27-15-7-5-14(6-8-15)25-21(16-11-31-12-17(16)24-25)23-22(26)13-9-18(28-2)20(30-4)19(10-13)29-3/h5-10H,11-12H2,1-4H3,(H,23,26)
• InChI Key： BKPRWYFPDDNGLZ-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 441.13584202g/mol
• Monoisotopic Mass: 441.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 577.2±50.0 °C(Predicted)
• pka: 11.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Comprehensive Overview of 3,4,5-Trimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 361168-54-9)

3,4,5-Trimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 361168-54-9) is a synthetic organic compound with a complex molecular structure, featuring a thieno[3,4-c]pyrazole core substituted with multiple methoxy groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel applications in drug discovery and material science.

The compound's unique heterocyclic framework, combining a thiophene and pyrazole ring, contributes to its diverse reactivity and binding properties. Recent studies highlight its potential as a kinase inhibitor, a class of molecules widely explored for treating chronic diseases. With the growing demand for targeted therapies, 361168-54-9 has become a subject of computational modeling and high-throughput screening campaigns. Its methoxy-rich structure also suggests possible applications in flavonoid-like antioxidant systems, aligning with the current trend of natural product-inspired drug design.

From a synthetic chemistry perspective, the preparation of 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide involves multi-step organic transformations, including cyclization and amidation reactions. The compound's lipophilicity, influenced by its methoxy substituents, makes it an interesting candidate for blood-brain barrier penetration studies—a hot topic in neuropharmacology. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques frequently searched by synthetic chemists optimizing purification protocols.

In material science applications, the π-conjugated system of this thienopyrazole derivative shows promise for organic electronic devices. The compound's electron-donating methoxy groups could enhance charge transport properties in organic semiconductors, a rapidly growing field addressing sustainable technology needs. This dual potential in both life sciences and advanced materials makes CAS 361168-54-9 a compelling subject for interdisciplinary research collaborations.

Environmental fate studies of such methoxy-substituted heterocycles are gaining importance due to increased regulatory scrutiny on persistent organic pollutants. The biodegradation pathways of 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide remain an active area of investigation, particularly regarding its potential metabolites and eco-toxicological profile. These aspects are critical for green chemistry initiatives that dominate contemporary chemical industry discussions.

Patent landscape analysis reveals growing intellectual property activity surrounding thienopyrazole-based compounds, with 361168-54-9 appearing in several applications related to photodynamic therapy and molecular imaging agents. The compound's fluorescence properties—when properly modified—could address the increasing demand for bio-compatible probes in diagnostic applications. Such developments align with the healthcare sector's shift toward precision medicine and theranostic approaches.

For researchers handling this compound, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain stability. The scientific community continues to explore derivative synthesis to improve the compound's pharmacokinetic properties while reducing potential off-target effects—a balance frequently searched in medicinal chemistry optimization queries. These investigations contribute valuable data to cheminformatics databases that power modern drug discovery algorithms.